Cas no 106145-03-3 (Benzoic acid, 4-[(chloroamino)sulfonyl]-)

• Product Name: Benzoic acid, 4-[(chloroamino)sulfonyl]-
• CAS No: 106145-03-3
• MF: C₇H₆ClNO₄S
• MW: 235.644839763641
• CID: 1179916
• PubChem ID: 68809
• Update Time: 2025-04-20

Benzoic acid, 4-[(chloroamino)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(chloroamino)sulfonyl]-
• 4-(chlorosulfamoyl)benzoic acid
• 2UP9F49N8H
• CHEMBL2110958
• UNII-2UP9F49N8H
• MONALAZONE [WHO-DD]
• Monalazone
• WGHSWNHOFPGMKJ-UHFFFAOYSA-N
• Q27255619
• 106145-03-3
• DTXSID70147532
• SCHEMBL3045137
• p-(Chlorosulfamoyl)benzoic acid

• Inchi： 1S/C7H6ClNO4S/c8-9-14(12,13)6-3-1-5(2-4-6)7(10)11/h1-4,9H,(H,10,11)
• InChI Key： WGHSWNHOFPGMKJ-UHFFFAOYSA-N
• SMILES： ClNS(C1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 234.97068
• Monoisotopic Mass: 234.9706065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 83.47

Benzoic acid, 4-[(chloroamino)sulfonyl]- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).